(3aS*,7aR*)-2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-5-methyloctahydro-3aH-pyrrolo[3,4-c]pyridine-3a-carboxylic acid

• IUPAC Name: (3aS,7aR)-2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-5-methyl-1,3,4,6,7,7a-hexahydropyrrolo[3,4-c]pyridine-3a-carboxylic acid
• InChI: InChI=1S/C18H22N2O5/c1-19-5-4-13-9-20(11-18(13,10-19)17(22)23)16(21)12-2-3-14-15(8-12)25-7-6-24-14/h2-3,8,13H,4-7,9-11H2,1H3,(H,22,23)/t13-,18-/m0/s1
• InChI Key: ZFELLMWFLBYURE-UGSOOPFHSA-N
• Canonical SMILES: CN1CCC2CN(CC2(C1)C(=O)O)C(=O)C3=CC4=C(C=C3)OCCO4
• Isomeric SMILES: CN1CC[C@H]2CN(C[C@]2(C1)C(=O)O)C(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

(3aS*,7aR*)-2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-5-methyloctahydro-3aH-pyrrolo[3,4-c]pyridine-3a-carboxylic acid is a useful research compound. Its molecular formula is C18H22N2O5 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.15287181 g/mol and the complexity rating of the compound is 556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Design and Synthesis of Potent Dual Inhibitors

A novel compound was designed as a potent dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), targeting antitumor activity. This approach underscores the significance of designing molecules that can simultaneously inhibit multiple enzymatic pathways in cancer cells, potentially leading to more effective cancer treatments. The compound showed significant inhibitory effects against various tumor cell lines in vitro, highlighting its potential as a novel antitumor agent (Gangjee et al., 2000).

Tumor-Targeting via Cellular Uptake

Research into 6-substituted pyrrolo[2,3-d]pyrimidines reveals their capacity for tumor-selective drug uptake through folate receptor (FR) cellular uptake specificity. This series of compounds showed selective cellular uptake via FRα and -β, associated with high-affinity binding and inhibition of de novo purine nucleotide biosynthesis. Such specificity in drug targeting could enhance the therapeutic index of anticancer agents, reducing side effects by sparing non-cancerous tissues (Wang et al., 2013).

Innovative Drug Design for Influenza

The design and synthesis of influenza neuraminidase inhibitors containing pyrrolidine cores demonstrate the importance of structural analysis in developing effective antiviral agents. The compound A-192558 was identified as a potent inhibitor, showcasing the role of detailed structural analysis in identifying compounds that can effectively bind to and inhibit the activity of viral enzymes, providing a pathway to novel antiviral drugs (Wang et al., 2001).